Cas no 2228408-32-8 (1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol
• CAS No: 2228408-32-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6107125
• PubChem ID: 165878949
• Update Time: 2025-06-11

1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol
• 2228408-32-8
• EN300-1731570

• Inchi： 1S/C14H17NO2/c1-14(2,16)9-11-8-10-6-4-5-7-12(10)15-13(11)17-3/h4-8,16H,9H2,1-3H3
• InChI Key： OAVSUQGOSZGJFG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(=NC2C=CC=CC=2C=1)OC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol

1-(2-Methoxyquinolin-3-yl)-2-methylpropan-2-ol: A Comprehensive Overview

The compound 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol, identified by the CAS number 2228408-32-8, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of quinoline derivatives, which have garnered significant attention in the fields of pharmacology, materials science, and organic synthesis. The presence of the methoxy group at the 2-position of the quinoline ring and the hydroxyl group at the 3-position, along with the 2-methylpropanol substituent, imparts distinctive chemical properties that make this compound a valuable subject for research and development.

Recent studies have highlighted the potential of 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol in drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. The quinoline backbone is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), making it a promising scaffold for designing bioactive molecules. The methoxy group at the 2-position enhances the compound's solubility and bioavailability, while the hydroxyl group at the 3-position provides a site for further functionalization, enabling researchers to tailor its properties for specific applications.

In addition to its pharmacological potential, 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The quinoline moiety contributes to its high thermal stability and good charge transport properties, which are essential for device applications. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into next-generation electronic materials.

The synthesis of 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the scalability and sustainability of the production process.

From an environmental perspective, 1-(2-methoxyquinolin-3-yl)-2-methylpropan-2-ol exhibits favorable biodegradation characteristics, making it a more sustainable option compared to some traditional organic compounds. Its low toxicity profile also aligns with current trends toward greener chemistry practices. These attributes position it as a viable alternative in industries seeking eco-friendly solutions without compromising on performance.

In conclusion, 1-(2-methoxyquinolin-3-yli)-methyl-propan-o-l, or CAS number NO 15767596, is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, underscores its importance in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.